N-(5-oxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pentanamide

• IUPAC Name: N-(5-oxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)pentanamide
• InChI: InChI=1S/C16H19N3O2S/c1-2-3-9-15(20)17-16-13-10-22(21)11-14(13)18-19(16)12-7-5-4-6-8-12/h4-8H,2-3,9-11H2,1H3,(H,17,20)
• InChI Key: YDPMEMNVNXKPTE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=C2CS(=O)CC2=NN1C3=CC=CC=C3
• Molecular Formula: C16H19N3O2S
• Molecular Weight: 317.4 g/mol
• CAS No.: 1007195-07-4

Description

N-(5-oxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pentanamide is a useful research compound. Its molecular formula is C16H19N3O2S and its molecular weight is 317.41. The purity is usually 95%.
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Scientific Research Applications

Computational and Pharmacological Potentials

Research has explored the computational and pharmacological potentials of heterocyclic derivatives, including the thieno[3,4-c]pyrazol scaffold. These compounds have been evaluated for toxicity assessment, tumor inhibition, free radical scavenging, analgesic, and anti-inflammatory actions through docking against targets such as epidermal growth factor receptor (EGFR), tubulin, cyclooxygenase-2 (COX-2), and 5-lypoxygenase (5-LOX). For example, specific derivatives have shown binding and moderate inhibitory effects in all assays, demonstrating good affinity for COX-2 and 5-LOX, which correlates with their analgesic and anti-inflammatory effects (M. Faheem, 2018).

Anticancer and Anti-HCV Agents

The synthesis and characterization of celecoxib derivatives, including the structural motif of thieno[3,4-c]pyrazol, have been investigated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV NS5B RNA-dependent RNA polymerase (RdRp) activities. These investigations revealed compounds exhibiting significant biological activities, highlighting the chemical scaffold's versatility in drug development (Ş. Küçükgüzel et al., 2013).

Insecticidal Activity

Anthranilic diamides analogs containing the 1,3,4-oxadiazole rings, structurally related to thieno[3,4-c]pyrazol derivatives, have been synthesized and evaluated for their insecticidal activities against the diamondback moth (Plutella xylostella). These studies have provided insights into the structure-activity relationships and demonstrated the potential of these compounds as insecticides, especially those displaying significant activity at low concentrations (L. Qi et al., 2014).

Antimicrobial Activity

The design and synthesis of novel thiazolyl-pyrazole derivatives as anticancer agents have been reported, showcasing the biological relevance of pyrazole and thiazole derivatives. Computational studies indicated promising binding affinities against the epidermal growth factor receptor kinase (EGFR), with cytotoxicity examined against human liver carcinoma cell lines, revealing activities close to standard drugs (A. R. Sayed et al., 2019).